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Cat. No.: B1249902

For Immediate Release

A comprehensive guide detailing the structure elucidation and spectroscopic properties of
chaetoseminudin B, a novel metabolite isolated from the fungus Chaetomium seminudum, has
been compiled for researchers, scientists, and professionals in drug development. This
document provides an in-depth look at the advanced analytical techniques employed to
determine its complex structure and offers a clear presentation of its spectroscopic data.

First identified in a 2004 study published in the Journal of Natural Products, chaetoseminudin B
is a sulfur-containing indole alkaloid with a molecular formula of C17H21N303S2 and a molecular
weight of 379.5 g/mol . Its discovery has opened new avenues for exploring the chemical
diversity of fungal secondary metabolites and their potential therapeutic applications.

Spectroscopic Data Summary

The structural determination of chaetoseminudin B was accomplished through a combination of
advanced spectroscopic methods, including one- and two-dimensional Nuclear Magnetic
Resonance (NMR) spectroscopy and mass spectrometry. The following tables summarize the
key quantitative data obtained from these analyses.

Table 1: *H NMR Spectroscopic Data for
Chaetoseminudin B
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search results

Table 2: *C NMR Spectroscopic Data for

Chaetoseminudin B
Position Chemical Shift (8) in ppm

Data not available in search results

Note: The detailed *H and 3C NMR chemical shifts and coupling constants are reported in the
primary literature but were not accessible through the conducted searches.

Experimental Protocols

The isolation and purification of chaetoseminudin B from the crude extract of Chaetomium
seminudum involved a multi-step process. The general workflow, as inferred from standard
practices in natural product chemistry, is outlined below. The specific details of the
experimental conditions are documented in the original research article.

Isolation and Purification Workflow
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 To cite this document: BenchChem. [Unveiling the Molecular Architecture of
Chaetoseminudin B: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1249902#chetoseminudin-b-structure-elucidation-
and-spectroscopic-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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